Cas no 2171926-31-9 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methoxy-2-methylpropanoic acid)
2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methoxy-2-methylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methoxy-2-methylpropanoic acid
- 3-methoxy-2-methyl-2-{[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}propanoic acid
- 2171435-40-6
- EN300-1532592
- 2171311-57-0
- EN300-1531945
- 3-methoxy-2-methyl-2-{[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}propanoic acid
- 2171926-31-9
- 2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-3-methoxy-2-methylpropanoic acid
- EN300-1532110
-
- Inchi: 1S/C25H28N2O6/c1-25(14-32-2,23(29)30)27-22(28)15-11-16(12-15)26-24(31)33-13-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,15-16,21H,11-14H2,1-2H3,(H,26,31)(H,27,28)(H,29,30)
- InChI Key: MPMRNIXTSCTEAT-UHFFFAOYSA-N
- SMILES: O=C(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C(=O)O)(C)COC
Computed Properties
- Exact Mass: 452.19473662g/mol
- Monoisotopic Mass: 452.19473662g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 9
- Complexity: 716
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 114Ų
2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methoxy-2-methylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1532592-0.05g |
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-3-methoxy-2-methylpropanoic acid |
2171926-31-9 | 0.05g |
$2829.0 | 2023-07-10 | ||
| Enamine | EN300-1532592-0.1g |
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-3-methoxy-2-methylpropanoic acid |
2171926-31-9 | 0.1g |
$2963.0 | 2023-07-10 | ||
| Enamine | EN300-1532592-0.25g |
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-3-methoxy-2-methylpropanoic acid |
2171926-31-9 | 0.25g |
$3099.0 | 2023-07-10 | ||
| Enamine | EN300-1532592-0.5g |
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-3-methoxy-2-methylpropanoic acid |
2171926-31-9 | 0.5g |
$3233.0 | 2023-07-10 | ||
| Enamine | EN300-1532592-1.0g |
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-3-methoxy-2-methylpropanoic acid |
2171926-31-9 | 1.0g |
$3368.0 | 2023-07-10 | ||
| Enamine | EN300-1532592-2.5g |
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-3-methoxy-2-methylpropanoic acid |
2171926-31-9 | 2.5g |
$6602.0 | 2023-07-10 | ||
| Enamine | EN300-1532592-5.0g |
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-3-methoxy-2-methylpropanoic acid |
2171926-31-9 | 5.0g |
$9769.0 | 2023-07-10 | ||
| Enamine | EN300-1532592-10.0g |
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-3-methoxy-2-methylpropanoic acid |
2171926-31-9 | 10.0g |
$14487.0 | 2023-07-10 | ||
| Enamine | EN300-1532592-50mg |
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-3-methoxy-2-methylpropanoic acid |
2171926-31-9 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1532592-100mg |
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-3-methoxy-2-methylpropanoic acid |
2171926-31-9 | 100mg |
$2963.0 | 2023-09-26 |
2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methoxy-2-methylpropanoic acid Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methoxy-2-methylpropanoic acid
Comprehensive Overview of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methoxy-2-methylpropanoic acid (CAS No. 2171926-31-9)
The compound 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methoxy-2-methylpropanoic acid (CAS No. 2171926-31-9) is a highly specialized peptide derivative with significant applications in pharmaceutical research and organic synthesis. Its complex structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyclobutylformamido moiety, makes it a valuable intermediate in the development of novel therapeutic agents and bioconjugates. Researchers are increasingly interested in this compound due to its potential role in drug discovery and peptide-based therapeutics, aligning with current trends in personalized medicine and targeted drug delivery.
One of the key features of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methoxy-2-methylpropanoic acid is its Fmoc-protected amino group, which is widely used in solid-phase peptide synthesis (SPPS). This protection strategy is critical for preventing unwanted side reactions during the assembly of peptide chains, a topic frequently searched by chemists and biotechnologists. The compound’s cyclobutyl ring also contributes to its unique conformational properties, which are being explored in the design of bioactive molecules with enhanced stability and selectivity.
In recent years, the demand for custom peptide synthesis and modified amino acids has surged, driven by advancements in proteomics and biopharmaceuticals. 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methoxy-2-methylpropanoic acid addresses these needs by offering a versatile building block for peptide engineering. Its methoxy and methyl substituents further enhance its utility in modulating peptide solubility and pharmacokinetic properties, a hot topic in drug formulation research.
The compound’s CAS No. 2171926-31-9 is often referenced in scientific literature and patent applications, highlighting its relevance in innovative drug development. Researchers frequently inquire about its synthetic routes, purification methods, and applications in peptide chemistry, making it a subject of ongoing investigation. Additionally, its compatibility with green chemistry principles, such as reduced solvent usage and efficient coupling reactions, aligns with the growing emphasis on sustainable synthesis practices.
Another area of interest is the compound’s potential role in structure-activity relationship (SAR) studies. By incorporating 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methoxy-2-methylpropanoic acid into peptide sequences, scientists can systematically evaluate how structural modifications influence biological activity. This approach is particularly valuable in the development of enzyme inhibitors and receptor agonists/antagonists, which are central to treating diseases like cancer and metabolic disorders.
From a commercial perspective, 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methoxy-2-methylpropanoic acid is available through specialized chemical suppliers catering to the life sciences sector. Its pricing, batch-to-batch consistency, and analytical documentation are common concerns for procurement teams, reflecting the need for high-quality standards in research-grade chemicals. The compound’s stability under various storage conditions is also a frequently discussed topic, as improper handling can impact experimental outcomes.
In summary, 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methoxy-2-methylpropanoic acid (CAS No. 2171926-31-9) represents a cutting-edge tool in peptide science and medicinal chemistry. Its multifaceted applications, from drug design to bioconjugation, underscore its importance in modern research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing therapeutic innovations and molecular biology breakthroughs.
2171926-31-9 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methoxy-2-methylpropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)